Cas no 103796-52-7 (4-Ethoxy-3-methoxyphenylacetonitrile)

4-Ethoxy-3-methoxyphenylacetonitrile structure

103796-52-7 structure

Product Name:4-Ethoxy-3-methoxyphenylacetonitrile

CAS No:103796-52-7

Molecular Formula:C₁₁H₁₃NO₂

Molecular Weight:191.226423025131

MDL:MFCD00016402

CID:125850

PubChem ID:3863951

4-Ethoxy-3-methoxyphenylacetonitrile Properties

Names and Identifiers

- Benzeneacetonitrile,4-ethoxy-3-methoxy-
- 4-Ethoxy-3-methoxyphenylacetonitrile
- 2-(4-ethoxy-3-methoxyphenyl)acetonitrile
- DTXSID50397553
- 4-Ethoxy-3-methoxyphenylacetonitrile,
- MFCD00016402
- EN300-1840295
- FT-0676189
- 103796-52-7
- AKOS006344169
- GRTNZZWHXYRVDL-UHFFFAOYSA-N
- (4-ethoxy-3-methoxyphenyl)acetonitrile
- 4-Ethoxy-3-Methoxyphenylacetonitrile
- CS-0299271
- SCHEMBL7315399
- 4-ETHOXY-3-METHOXYPHENYLACETONITRILE
- +Expand
- MDL： MFCD00016402
- InChIKey： GRTNZZWHXYRVDL-UHFFFAOYSA-N
- Inchi： 1S/C11H13NO2/c1-3-14-10-5-4-9(6-7-12)8-11(10)13-2/h4-5,8H,3,6H2,1-2H3
- SMILES： O(CC)C1C=CC(CC#N)=CC=1OC

Computed Properties

Exact Mass: 191.09500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 191.095
Heavy Atom Count: 14
Complexity: 209
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 42.2A^2

Experimental Properties

LogP: 2.15998
PSA: 42.25000
Refractive Index: 1.508
Boiling Point: 310.8°Cat760mmHg
Melting Point: 54-56°C
Flash Point: 117.9°C
Density: 1.061

4-Ethoxy-3-methoxyphenylacetonitrile Security Information

Safety Term：S26-36/37/39
Safety Instruction： S26
Risk Phrases：R20/21/22
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3439
Risk Phrases： 20/21/22-36/37/38
HazardClass：IRRITANT, IRRITANT-HARMFUL

4-Ethoxy-3-methoxyphenylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Ethoxy-3-methoxyphenylacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0085VF-100mg	4-ETHOXY-3-METHOXYPHENYLACETONITRILE	103796-52-7	95%	100mg	$70.00
A2B Chem LLC	AD80059-5g	4-ETHOXY-3-METHOXYPHENYLACETONITRILE	103796-52-7	98%	5g	$219.00
abcr	AB150705-5 g	4-Ethoxy-3-methoxyphenylacetonitrile, 98%; .	103796-52-7	98%	5g	€215.20
Alichem	A019119887-100g	2-(4-Ethoxy-3-methoxyphenyl)acetonitrile	103796-52-7	95%	100g	$737.55	2023-09-04
Ambeed	A931078-25g	2-(4-Ethoxy-3-methoxyphenyl)acetonitrile	103796-52-7	98%	25g	$390.0
Cooke Chemical	BD8773447-25g	2-(4-Ethoxy-3-methoxyphenyl)acetonitrile	103796-52-7	98%	25g	RMB 2316.00	2023-09-07
Enamine	EN300-1840295-0.05g	2-(4-ethoxy-3-methoxyphenyl)acetonitrile	103796-52-7		0.05g	$612.0	2023-09-19
Fluorochem	138505-5g	4-Ethoxy-3-methoxyphenylacetonitrile	103796-52-7	98%	5g	￡117.00	2022-02-28
TRC	E892528-50mg	4-Ethoxy-3-methoxyphenylacetonitrile	103796-52-7		50mg	$ 50.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002365-1g	4-Ethoxy-3-methoxyphenylacetonitrile	103796-52-7	98%	1g	1136CNY

4-Ethoxy-3-methoxyphenylacetonitrile Related Literature

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Xiaochuan Xu,Haipeng Zhang,Bin Liu,Jianhui Yang RSC Adv., 2020,10, 8286-8290
4. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†

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5. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
6. Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

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7. Contents list

Org. Chem. Front., 2014,1, 1145-1149
8. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
9. Contents list

Nanoscale, 2016,8, 9447-9460
10. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844

103796-52-7 (4-Ethoxy-3-methoxyphenylacetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:103796-52-7)4-Ethoxy-3-methoxyphenylacetonitrile

Purity:99%

Quantity:25g

Price($):351.0